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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B15556719

An In-Depth Technical Guide to the Health and Safety of Acid Orange 156

This guide provides a comprehensive overview of the health and safety data currently available
for Acid Orange 156 (CAS No. 68555-86-2). It is intended for an audience of researchers,
scientists, and professionals in drug development who may handle this or structurally related

compounds. The information is compiled from various Safety Data Sheets (SDS) and chemical
data repositories.

Chemical and Physical Properties

Acid Orange 156 is a disazo acid dye.[1] Its fundamental properties are crucial for
understanding its behavior and potential for exposure in a laboratory setting.
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Property Value Source(s)

C.l. Acid Orange 156, C.1.

Synonyms 26501, Weak Acid Orange 3G, [2][3]
ORANGE 3G

CAS Number 68555-86-2 / 72827-75-9 [2]4]

Molecular Formula C21H19N4NaOsS [2][3][4]

Molecular Weight 462.46 g/mol [2][4]

Physical Appearance Orange Powder [41[5]

N Soluble in water. Solubility at
Solubility o [2][61[7]
90°Cis 100 g/L.

Health Hazard Information

The primary health hazards associated with Acid Orange 156 are acute toxicity upon ingestion
or inhalation.

GHS Classification and Hazard Statements

Acid Orange 156 is classified as a hazardous substance under the Globally Harmonized
System (GHS). The signal word is "Danger".[5]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled
Specific Target Organ Toxicity H371: May cause damage to
] Category 2
(Single Exposure) organs
Source:[5]

Toxicological Profile Summary

Acute Effects:

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/product/b15556719?utm_src=pdf-body
https://www.benchchem.com/product/b15556719?utm_src=pdf-body
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Oral: Toxic if swallowed, may cause gastrointestinal irritation with symptoms like nausea,
vomiting, and diarrhea.[4][5]

 Inhalation: Fatal if inhaled.[5] Dust may cause irritation to the respiratory tract.[4]

e Eye Contact: May cause irritation and inflammation.[4]

o Skin Contact: Prolonged or repeated contact may cause skin irritation, particularly in
sensitive individuals.[4]

Chronic Effects:

One available Safety Data Sheet notes "Possible risks of Irreversible effects”.[4]

e Carcinogenicity: The substance is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP,
or OSHA.[4]

e Mutagenicity: Mutagenicity data has been reported, but specific study results are not detailed
in the available safety data sheets.[4]

o Teratogenicity & Neurotoxicity: No information is available.[4]

It is important to note that while GHS classifications are provided, specific quantitative data
such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for Acid
Orange 156 are not listed in the reviewed public-facing documentation.[4]

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling Acid Orange 156 due to its
high acute toxicity.

Exposure Controls and Personal Protective Equipment
(PPE)

Engineering controls, such as using the substance only in a chemical fume hood or with local
exhaust ventilation, are essential to control airborne levels.[4]
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Protection Type Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection with side-shields (conforming [5]
to EN 166 or NIOSH).

Chemical impermeable gloves
_ . (inspected prior to use). Wear
Skin Protection _ _ [41[5]
fire/flame resistant and

impervious clothing.

Use a full-face respirator if

exposure limits are exceeded
Respiratory Protection or irritation occurs. In case of [5]

inadequate ventilation, wear

respiratory protection.

Wash hands thoroughly after
handling. Do not eat, drink, or

General Hygiene smoke when using this [415]
product. A safety shower and

eye-bath should be available.

Handling and Storage

o Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes and prevent the

formation of dust and aerosols.[4][5]

» Storage: Store locked up.[8] Keep containers tightly closed in a dry, cool, and well-ventilated
place. Store apart from incompatible materials such as strong oxidizing and reducing agents.

[4]15]

First Aid Measures

Immediate medical attention is critical following exposure, particularly through inhalation or
ingestion.
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Exposure Route

First Aid Procedure Source(s)

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. If not breathing, give
L i [4][5]
artificial respiration. Get
emergency medical help

immediately.

Skin Contact

Take off contaminated clothing
immediately. Flush skin with

plenty of soap and water. Get [41[5]
medical aid if irritation

develops or persists.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the  [4][5]
upper and lower eyelids. Get

medical attention.

Ingestion

Call a poison control center or
doctor immediately. Rinse

mouth. Do NOT induce

vomiting. Never give anything ]

by mouth to an unconscious

person.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Avoid breathing dust, vapors, mist,

or gas. Use personal protective equipment as outlined in Section 3.1.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains; discharge into the environment must be avoided.[5]

o Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

closed disposal container. Avoid generating dusty conditions.[4]
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Representative Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Acid Orange 156 are not
publicly available. The following sections describe standardized OECD (Organisation for
Economic Co-operation and Development) guidelines that are representative of the
methodologies used to evaluate the hazards identified for this chemical.

Disclaimer:These are generalized protocols and do not represent the actual studies conducted
on Acid Orange 156. They are provided for illustrative purposes to meet the informational
requirements of a scientific audience.

Protocol: Acute Oral Toxicity (Based on OECD Guideline
401, now replaced by OECD 420/423/425)

» Objective: To determine the acute oral toxicity of a substance, historically expressed as an
LD50 value.[9]

e Principle: The test substance is administered orally by gavage in a single dose to several
groups of experimental animals, with each group receiving a different dose level.[9]

o Test Animals: Commonly used laboratory rodent strains (e.g., rats). At least 5 rodents per
dose level are used.[9]

e Procedure:
o Animals are fasted prior to dosing.

o The test substance is administered in a fixed volume. An agueous solution is preferred,
but an oil vehicle may be used.

o Animals are observed for mortality, signs of toxicity, and behavioral changes immediately
after dosing and periodically for at least 14 days.[9]

o Body weights are recorded weekly.

o At the end of the study, all surviving animals are euthanized and subject to a gross
necropsy.
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o Data Analysis: The relationship between dose and mortality is used to calculate an LD50
value, which is the statistically derived single dose that can be expected to cause death in
50% of the animals.[9]

Protocol: Acute Inhalation Toxicity (Based on OECD
Guideline 403)

o Objective: To determine the health hazards likely to arise from short-term exposure to an
airborne substance.[3][7] The result is often expressed as an LC50 value.[3]

e Principle: Several groups of animals are exposed for a defined period (typically 4 hours) to
the test substance in a dynamic airflow inhalation exposure system at various
concentrations.[3]

o Test Animals: The preferred species is the rat.[1]
e Procedure:

o The test substance is generated as a gas, vapor, or aerosol to create a precisely
controlled, breathable atmosphere within an exposure chamber.[3]

o Animals are exposed for a fixed duration (e.g., 4 hours).

o Following exposure, animals are moved to normal housing and observed for at least 14
days.[1][7]

o Observations include mortality, clinical signs of toxicity (especially respiratory distress),
and behavioral changes. Body weights are recorded.[3]

o All animals undergo a comprehensive gross necropsy at the end of the observation period.

[3]

o Data Analysis: The LC50 (median lethal concentration) is calculated based on the
concentration-mortality data.[3]

Protocol: Acute Dermal & Eye Irritation (Based on OECD
Guidelines 404 & 405)
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o Objective: To assess the potential of a substance to cause irritation or corrosion upon contact
with skin or eyes.[10][11]

e Principle: The test substance is applied in a single dose to the skin (Guideline 404) or into
the conjunctival sac of the eye (Guideline 405) of an experimental animal.[2][12]

» Test Animals: The albino rabbit is the preferred species for both tests.[12][13]

e Procedure (Dermal - OECD 404):

[¢]

Fur is removed from a small area (approx. 6 cm?) of the animal's back.[12]

o A 0.5 g (solid) or 0.5 mL (liquid) dose of the substance is applied to the test site and
covered with a gauze patch for a 4-hour exposure period.[12]

o After exposure, the residual substance is removed.

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, 72 hours) and scored. The observation period can last up to 14
days to assess reversibility.[12]

e Procedure (Eye - OECD 405):

o Asingle dose of the test substance is placed in the conjunctival sac of one eye. The other
eye remains untreated as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after instillation.[2]

o Reactions are scored for the cornea (opacity), iris, and conjunctiva (redness, chemosis).
The observation period can be extended up to 21 days to determine the reversibility of
effects.[2]

Ecological Information

There is a general lack of publicly available data on the ecological effects of Acid Orange 156.
Safety Data Sheets consistently report "no data available" for key endpoints such as:

 Toxicity to fish
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Toxicity to daphnia and other aquatic invertebrates

Toxicity to algae

Persistence and degradability

Bioaccumulative potential
Given this lack of data, release into the environment should be strictly avoided.[5]

Visualized Workflows and Logic

The following diagrams illustrate key safety and logical workflows relevant to handling
hazardous chemicals like Acid Orange 156.
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Spill of Acid Orange 156
(Solid Powder)

Evacuate Immediate Area
Alert Others

Assess Spill
Is it minor and can you
clean it safely?

No Yes

Major Spill
Call Emergency Response
(e.g., EHS)

Clean-up Procedure:

1. Avoid raising dust
2. Gently sweep or vacuum
3. Place in sealed container

Decontaminate Area
& Dispose of Waste
(as hazardous)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. oecd.org [oecd.org]

¢ 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

¢ To cite this document: BenchChem. [Health and safety data for Acid orange 156].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556719#health-and-safety-data-for-acid-orange-
156]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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